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Compound of Interest

Compound Name: Benzyl-PEG9-Ots

Cat. No.: B11829078

In-Depth Technical Guide: Benzyl-PEG9-Ots

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties and
applications of Benzyl-PEG9-0ts, a versatile heterobifunctional linker commonly employed in
the development of Proteolysis Targeting Chimeras (PROTACS).

Core Molecular Data

Benzyl-PEG9-Ots is a polyethylene glycol (PEG)-based linker. The benzyl group serves as a
protecting group for one terminus of the PEG chain, while the tosylate group at the other end
acts as a good leaving group for nucleophilic substitution, facilitating conjugation to other
molecules.

A summary of its key quantitative data is presented below:

Property Value Reference
Molecular Weight 658.8 g/mol [1][2]
Chemical Formula C32H50012S [1112]

CAS Number 393517-91-4 [1]

Role in PROTAC Development
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Benzyl-PEG9-Ots serves as a crucial component in the synthesis of PROTACs. PROTACs are
heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the
ubiquitination and subsequent degradation of the target protein by the proteasome. The PEG
linker in Benzyl-PEG9-Ots offers several advantages in PROTAC design, including enhanced
solubility and improved pharmacokinetic properties.

Representative Experimental Protocols

The following are representative protocols for the synthesis of Benzyl-PEG9-Ots and its
subsequent use in PROTAC assembly. These protocols are derived from general methods for
PEG tosylation and PROTAC linker conjugation.

Synthesis of Benzyl-PEG9-Ots from Benzyl-PEG9-OH

This protocol describes the tosylation of the terminal hydroxyl group of Benzyl-PEG9-alcohol.

Materials:

Benzyl-PEG9-alcohol

e Anhydrous Dichloromethane (DCM)

e Triethylamine (TEA) or Pyridine

o p-Toluenesulfonyl chloride (TsCl)

e 0.5 MHCI

o Saturated sodium bicarbonate (NaHCO3) solution
e Brine

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

» Dissolve Benzyl-PEG9-alcohol (1 equivalent) in anhydrous DCM in a round-bottom flask
under an inert atmosphere (e.g., nitrogen or argon).
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Cool the solution to 0 °C using an ice bath.
Add triethylamine or pyridine (1.5-2 equivalents) to the solution.

Slowly add p-toluenesulfonyl chloride (1.2-1.5 equivalents) portion-wise to the stirred
solution.

Allow the reaction to stir at 0 °C for several hours and then warm to room temperature
overnight.

Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction with the addition of water.

Separate the organic layer and wash sequentially with 0.5 M HCI, saturated NaHCOs
solution, and brine.

Dry the organic layer over anhydrous Na2SOa, filter, and concentrate under reduced
pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel to obtain pure Benzyl-
PEGY9-Ots.

Conjugation of Benzyl-PEG9-Ots to an Amine-
Containing Ligand

This protocol outlines the use of Benzyl-PEG9-Ots to link to an E3 ligase ligand or a target

protein ligand containing a primary or secondary amine.

Materials:

Benzyl-PEG9-Ots

Amine-containing ligand (for E3 ligase or target protein)

Anhydrous Dimethylformamide (DMF)

N,N-Diisopropylethylamine (DIPEA)
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Water

Ethyl acetate

Brine

Anhydrous sodium sulfate (Naz2S0a)

Procedure:

Dissolve the amine-containing ligand (1 equivalent) and Benzyl-PEG9-Ots (1.1 equivalents)
in anhydrous DMF in a reaction vessel.

o Add DIPEA (2-3 equivalents) to the reaction mixture.

o Heat the reaction to a suitable temperature (e.g., 60-80 °C) and stir overnight under an inert
atmosphere.

e Monitor the reaction progress by LC-MS.

o Upon completion, cool the reaction mixture and dilute with water.
» Extract the product with ethyl acetate.

o Combine the organic layers and wash with brine.

e Dry the organic layer over anhydrous Na2SOas, filter, and concentrate under reduced
pressure.

 Purify the resulting conjugate by preparative HPLC.

Visualizing Synthetic and Application Workflows

The following diagrams illustrate the synthesis of Benzyl-PEG9-Ots and its application in a
typical PROTAC assembly workflow.
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Caption: Synthesis of Benzyl-PEG9-Ots from its alcohol precursor.
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Caption: Application of Benzyl-PEG9-Ots in PROTAC assembly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benzyl-PEG9-Ots molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11829078#benzyl-peg9-ots-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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